Cas no 2090990-49-9 (2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine
• CAS No: 2090990-49-9
• MF: C₁₁H₁₅ClFN₃
• MW: 243.708304643631
• CID: 5722820
• PubChem ID: 121201057
• Update Time: 2025-06-30

2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine
• 2-chloro-3-[4-(2-fluoroethyl)piperidin-1-yl]pyrazine
• AKOS026709053
• starbld0009990
• 2090990-49-9
• F1907-4592
• Pyrazine, 2-chloro-3-[4-(2-fluoroethyl)-1-piperidinyl]-
• 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine

• Inchi： 1S/C11H15ClFN3/c12-10-11(15-6-5-14-10)16-7-2-9(1-4-13)3-8-16/h5-6,9H,1-4,7-8H2
• InChI Key： JCHGAUQPCUKYRV-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCC(CCF)CC1

Computed Properties

• Exact Mass: 243.0938533g/mol
• Monoisotopic Mass: 243.0938533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 350.6±42.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine

2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine: A Comprehensive Overview

The compound with CAS No. 2090990-49-9, known as 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyrazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. The presence of a chlorine atom at position 2 and a piperidine substituent at position 3 introduces intriguing electronic and steric effects, making it a valuable compound for further exploration.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The chlorine atom at position 2 plays a critical role in modulating the electronic properties of the molecule, enhancing its reactivity in various chemical reactions. Additionally, the piperidine ring at position 3 contributes to the compound's ability to form hydrogen bonds, which is essential for its interaction with biological targets.

The synthesis of 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine involves a multi-step process that combines nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced biological assays. The introduction of the fluoroethyl group into the piperidine ring further enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of this compound. Molecular docking studies have revealed that 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine exhibits strong binding affinities to several protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.

In terms of pharmacokinetics, preliminary studies indicate that this compound demonstrates moderate solubility in aqueous solutions and excellent permeability across biological membranes. These properties are advantageous for oral drug delivery systems. Furthermore, preclinical toxicity studies have shown that 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.

The structural versatility of this compound also makes it an attractive scaffold for medicinal chemists to explore additional functional groups. By modifying the chlorine atom or the piperidine substituent, researchers can potentially enhance the compound's efficacy or reduce off-target effects. Such modifications could lead to the discovery of novel therapeutics with improved pharmacokinetic profiles.

In conclusion, 2-Chloro-3-(4-(2-fluoroethyl)piperidin-1-yl)pyrazine represents a significant advancement in the field of organic synthesis and drug discovery. Its unique combination of structural features and promising biological activities positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound has the potential to contribute significantly to the development of innovative therapeutic agents.